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Compound of Interest

Compound Name: 2-Methylpentadecane

Cat. No.: B072749

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-Methylpentadecane, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and operational integrity.

Chemical and Physical Properties

A summary of key quantitative data for 2-Methylpentadecane is presented below for easy
reference.

Property Value

CAS Number 1560-93-6

Molecular Formula Ci6H3z4

Molecular Weight 226.44 g/mol

Appearance Colorless to light yellow liquid
Boiling Point 281.6°C

Melting Point -7°C

Density 0.7673 g/cm3

Solubility in Water 0.106 pg/L (at 23°C)
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Hazard Classifications

2-Methylpentadecane is a combustible liquid.[1] It may cause skin and eye irritation, and
respiratory irritation. Some sources indicate it may be fatal if swallowed and enters airways,
posing an aspiration hazard.[2]

Personal Protective Equipment (PPE) Selection

The selection of appropriate Personal Protective Equipment (PPE) is a critical step in safely
handling 2-Methylpentadecane. The following diagram outlines the decision-making process

for ensuring adequate protection.
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Risk Assessment

Identify Hazards:
- Combustible Liquid
- Skin/Eye Irritation
- Respiratory Irritant
- Aspiration Hazard

Mitigate with

Engineering Controls
Use in a well-ventilated area,
preferably a chemical fume hood.

Supplement with

Personal ProtectiV(va Equipment (PPE)

Eye and Face Protection:
Safety glasses with side shields or chemical goggles.
Face shield if splashing is likely.

;

Hand Protection:
Chemical-resistant gloves (Nitrile, Neoprene recommended).

l

Body Protection:
Laboratory coat or flame-retardant antistatic protective clothing.

l

Respiratory Protection:
Generally not required with adequate ventilation.
Use an air-purifying respirator with organic vapor cartridges if ventilation is inadequate or for spills.

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Methylpentadecane.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b072749?utm_src=pdf-body-img
https://www.benchchem.com/product/b072749?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a
safe laboratory environment.

1. Engineering Controls and Preparation:

» Ventilation: Always handle 2-Methylpentadecane in a well-ventilated area.[3] A certified
chemical fume hood is strongly recommended.

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.
Use non-sparking tools and explosion-proof equipment.|[3]

» Emergency Equipment: Ensure an emergency eye wash station and safety shower are
readily accessible.

2. Donning Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear safety glasses with side shields or chemical splash goggles.
[4] A face shield may be necessary if there is a significant risk of splashing.[4][5]

» Hand Protection: Wear chemical-resistant gloves.[3] Nitrile or neoprene gloves are
recommended for handling aliphatic hydrocarbons.[4][5] Inspect gloves for any tears or
punctures before use.

o Body Protection: A standard laboratory coat should be worn. For larger quantities or
increased risk of splashing, consider flame-retardant and antistatic protective clothing.

3. Chemical Handling:
e Avoid Contact: Prevent contact with skin and eyes.
¢ Avoid Inhalation: Avoid breathing vapors, mist, or gas.[3]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[3]
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4. Accidental Spills:
e Evacuate: Evacuate personnel from the immediate area.
e Ventilate: Ensure adequate ventilation of the spill area.

o Containment: Prevent further leakage or spillage if it is safe to do so. Cover drains to prevent
the chemical from entering them.

o Clean-up: Absorb the spill with an inert, non-combustible material such as sand or earth.
Collect the absorbed material into a suitable, labeled container for disposal.[6]

Disposal Plan

Proper disposal of 2-Methylpentadecane and its contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect all waste material, including unused chemical and contaminated absorbents, in a
clearly labeled, sealed container.

2. Disposal Method:

o The material can be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[3]

e Do not discharge into sewer systems or allow it to contaminate water, foodstuffs, or feed.[3]
3. Contaminated Packaging:
» Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[3]

o Alternatively, the packaging can be punctured to render it unusable for other purposes and
then disposed of in a sanitary landfill.[3] For combustible packaging materials, controlled
incineration is a possible disposal method.[3]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1262&p_version=2&p_lang=en
https://www.benchchem.com/product/b072749?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-methylheptadecane.pdf
https://www.chemicalbook.com/msds/2-methylheptadecane.pdf
https://www.chemicalbook.com/msds/2-methylheptadecane.pdf
https://www.chemicalbook.com/msds/2-methylheptadecane.pdf
https://www.chemicalbook.com/msds/2-methylheptadecane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Methylpentadecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072749#personal-protective-equipment-for-handling-
2-methylpentadecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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